Cas no 1782596-61-5 (4,6-Dichloro-3-methylpyridine-2-carboxylic acid)

• Product Name: 4,6-Dichloro-3-methylpyridine-2-carboxylic acid
• CAS No: 1782596-61-5
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD28648175
• CID: 5465681
• PubChem ID: 84071048
• Update Time: 2025-07-19

4,6-Dichloro-3-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-3-methylpyridine-2-carboxylic acid
• Z3243124081
• 2-Pyridinecarboxylic acid, 4,6-dichloro-3-methyl-
• 4,6-Dichloro-3-methylpyridine-2-carboxylic acid

• MDL： MFCD28648175
• Inchi： 1S/C7H5Cl2NO2/c1-3-4(8)2-5(9)10-6(3)7(11)12/h2H,1H3,(H,11,12)
• InChI Key： NJHFLXBUKLMQSF-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(=O)O)C=1C)Cl

Computed Properties

• Exact Mass: 204.9697338 g/mol
• Monoisotopic Mass: 204.9697338 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.02
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 4,6-Dichloro-3-methylpyridine-2-carboxylic acid

Recent Advances in the Application of 4,6-Dichloro-3-methylpyridine-2-carboxylic acid (CAS: 1782596-61-5) in Chemical Biology and Pharmaceutical Research

4,6-Dichloro-3-methylpyridine-2-carboxylic acid (CAS: 1782596-61-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the design of novel inhibitors targeting critical enzymes and receptors, making it a compound of significant interest in chemical biology and drug discovery. This research briefing synthesizes the latest findings on its applications, mechanisms, and potential therapeutic benefits.

One of the most notable applications of 4,6-Dichloro-3-methylpyridine-2-carboxylic acid is its role as a precursor in the synthesis of kinase inhibitors. Kinases are pivotal in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are critical targets in oncology. Structural modifications of the pyridine core have been shown to enhance binding affinity and selectivity, offering promising avenues for the development of next-generation therapeutics.

In addition to its applications in kinase inhibition, 4,6-Dichloro-3-methylpyridine-2-carboxylic acid has been explored for its potential in antimicrobial drug development. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings underscore its potential as a scaffold for novel antimicrobial agents.

Another emerging area of research involves the use of 4,6-Dichloro-3-methylpyridine-2-carboxylic acid in the design of prodrugs. Prodrugs are pharmacologically inactive compounds that are metabolized into active drugs in vivo, often improving bioavailability and reducing side effects. Recent work has focused on leveraging the carboxylic acid moiety of this compound to create ester-based prodrugs with enhanced solubility and tissue penetration. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the successful development of a prodrug for a poorly soluble antiviral agent, demonstrating improved pharmacokinetic profiles in preclinical models.

The synthetic versatility of 4,6-Dichloro-3-methylpyridine-2-carboxylic acid has also been a focal point of recent investigations. Advances in green chemistry have enabled more efficient and sustainable synthesis routes for this compound, reducing reliance on hazardous reagents and minimizing environmental impact. A 2023 publication in Organic Process Research & Development detailed a novel catalytic method for its preparation, achieving high yields and purity while adhering to green chemistry principles. Such innovations are critical for scaling up production to meet the demands of pharmaceutical development.

In conclusion, 4,6-Dichloro-3-methylpyridine-2-carboxylic acid (CAS: 1782596-61-5) continues to be a valuable building block in chemical biology and pharmaceutical research. Its diverse applications—from kinase inhibitors to antimicrobial agents and prodrugs—highlight its versatility and potential for addressing unmet medical needs. Ongoing research efforts are expected to further elucidate its mechanisms and optimize its derivatives for clinical use, solidifying its role in the future of drug discovery.